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Compound of Interest

Compound Name: Isomylamine Hydrochloride

Cat. No.: B10858515

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available safety and toxicity information on
Isomylamine Hydrochloride. A comprehensive review of scientific literature and toxicology
databases did not yield sufficient data to construct a complete safety and toxicity profile. The
information presented herein is for informational purposes only and should not be considered a
complete technical guide. Isomylamine Hydrochloride is reportedly intended for research use
only and is not for human or veterinary use.[1] Extreme caution should be exercised when
handling this compound, and a comprehensive risk assessment should be conducted before

any use.

Introduction

Isomylamine Hydrochloride is a chemical compound with the CAS number 24357-98-0.[1] It
has been described as a spasmolytic and smooth muscle relaxant.[2] Despite its potential
pharmacological activity, publicly accessible, in-depth toxicological data is exceptionally scarce.
This guide aims to present the limited information available and highlight the significant data
gaps regarding the safety and toxicity of this compound.

Quantitative Toxicity Data

A thorough search of publicly available databases and scientific literature did not yield any
guantitative toxicity data for Isomylamine Hydrochloride, such as LD50 (Lethal Dose, 50%) or
NOAEL (No-Observed-Adverse-Effect Level) values. One safety data sheet, which lists
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"ISOMYLAMINE HYDROCHLORIDE" as a component, explicitly states "no data available" for
carcinogenicity and reproductive toxicity.[3]

Table 1: Summary of Available Quantitative Toxicity Data for Isomylamine Hydrochloride

Toxicity . Route of
; Value Species o . Source
Endpoint Administration
Acute Toxicity ]
No data available - - -

(LD50)
Carcinogenicity No data available - - [3]
Reproductive )

o No data available - - [3]
Toxicity

The absence of this fundamental data prevents a quantitative assessment of the acute and
chronic toxicity of Isomylamine Hydrochloride.

Pharmacokinetics

No information regarding the absorption, distribution, metabolism, and excretion (ADME) of
Isomylamine Hydrochloride in any biological system was found in the public domain.
Understanding the pharmacokinetic profile is critical for assessing potential systemic toxicity
and for designing further non-clinical and clinical studies.

Genotoxicity

There are no publicly available studies on the genotoxic potential of Isomylamine
Hydrochloride. Standard genotoxicity assays, such as the Ames test, in vitro and in vivo
micronucleus assays, and chromosomal aberration tests, are essential for evaluating the
potential of a substance to cause DNA damage, which can lead to carcinogenesis or heritable
mutations.

Carcinogenicity

As indicated in Table 1, no carcinogenicity studies for Isomylamine Hydrochloride have been
identified in the public literature.[3] Long-term animal bioassays are necessary to evaluate the
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carcinogenic potential of a compound intended for pharmaceutical development.

Reproductive and Developmental Toxicity

No data on the potential reproductive or developmental toxicity of Isomylamine Hydrochloride
is publicly available.[3] Such studies are crucial to assess the potential effects on fertility,
embryonic development, and offspring.

Mechanism of Action and Potential Signhaling
Pathways

Isomylamine Hydrochloride is described as a spasmolytic and smooth muscle relaxant.[2]
However, the specific molecular targets and signaling pathways through which it exerts these
effects are not detailed in the available literature.

One study investigated the in vitro histamine-releasing properties of nine biogenic amines,
including isomylamine. The study found that all the tested biogenic amines, including
isomylamine, induced histamine release from the basophils of healthy subjects when incubated
at concentrations ranging from 102 to 102 mg/ml.[4]

Based on this limited information, a hypothetical workflow for investigating the mechanism of
histamine release can be proposed.

Experimental Workflow: Investigating Isomylamine-Induced Histamine Release

Human Basophils

L

e
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Caption: Hypothetical workflow for studying isomylamine-induced histamine release.
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Experimental Protocols

Due to the lack of published toxicological studies, no detailed experimental protocols for the
safety assessment of Isomylamine Hydrochloride can be provided. For general guidance on
toxicological testing methodologies, researchers are directed to established guidelines from
regulatory bodies such as the Organisation for Economic Co-operation and Development
(OECD), the International Council for Harmonisation of Technical Requirements for
Pharmaceuticals for Human Use (ICH), and the U.S. Food and Drug Administration (FDA).

Logical Relationships in Safety Assessment

The standard logical flow for assessing the safety of a new chemical entity involves a tiered
approach, starting with in vitro assays and progressing to in vivo studies. The absence of data
for Isomylamine Hydrochloride at all levels of this assessment framework is a critical

deficiency.
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Caption: lllustrates the significant data gaps in the safety assessment of Isomylamine
Hydrochloride.

Conclusion

The publicly available information on the safety and toxicity of Isomylamine Hydrochloride is
critically insufficient for a comprehensive risk assessment. The absence of data on acute and
chronic toxicity, pharmacokinetics, genotoxicity, carcinogenicity, and reproductive toxicity
represents a significant knowledge gap. The classification of this compound for "research use
only" underscores the need for stringent safety precautions during handling. Any consideration
of Isomylamine Hydrochloride for further development would necessitate a complete and
rigorous toxicological evaluation according to international regulatory standards. Researchers
and drug development professionals are strongly advised to proceed with extreme caution and
to conduct thorough safety evaluations before undertaking any studies with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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